Cas no 35708-19-1 (2-Anilinobenzoic acid methyl ester)

2-Anilinobenzoic acid methyl ester Properties

Names and Identifiers

• 2-Anilinobenzoic acid methyl ester
• 2-?(phenylamino)Benzoic acid? methyl ester
• methyl 2-anilinobenzoate
• Methyl N-phenylanthranilate
• Benzoic acid, 2-(phenylamino)-, methyl ester
• ODDHBYXHXZCAGQ-UHFFFAOYSA-N
• o-Diphenylaminecarboxylic acid methyl ester
• methyl 2-phenylaminobenzoate
• Methyl 2-anilinobenzoate #
• Oprea1_135725
• MLS000084873
• methyl 2-(phenylamino)benzoate
• HMS2379H09
• N-Phenylanthranilic acid methyl ester
• SMR000019219
• AK145943
• SB80382
• 35708-19-1
• DS-8369
• MFCD01366532
• DTXSID10957117
• EU-0035292
• EN300-6509661
• CS-0150793
• 2-Anilinobenzoicacidmethylester
• SCHEMBL31914
• AKOS022178550
• SR-01000403900
• DA-28974
• CHEMBL1582009
• SY121370
• SR-01000403900-1
• C74839
• +Expand

• MDL： MFCD01366532
• InChIKey： ODDHBYXHXZCAGQ-UHFFFAOYSA-N
• Inchi： 1S/C14H13NO2/c1-17-14(16)12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10,15H,1H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C([H])=C([H])C([H])=C1N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 227.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33
• Boiling Point: 355.3±25.0°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 168.7±23.2 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3